Cas no 1936182-09-0 (4-(4-fluorophenyl)pyrrolidin-3-ol)

• Product Name: 4-(4-fluorophenyl)pyrrolidin-3-ol
• CAS No: 1936182-09-0
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5182465
• PubChem ID: 67294083
• Update Time: 2025-05-21

4-(4-fluorophenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-(4-fluorophenyl)-
• 4-(4-fluorophenyl)pyrrolidin-3-ol

• Inchi： 1S/C10H12FNO/c11-8-3-1-7(2-4-8)9-5-12-6-10(9)13/h1-4,9-10,12-13H,5-6H2
• InChI Key： QHZXMYQEGRIRPB-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(F)C=C2)C(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(4-fluorophenyl)pyrrolidin-3-ol

4-(4-Fluorophenyl)pyrrolidin-3-ol: A Comprehensive Overview

4-(4-Fluorophenyl)pyrrolidin-3-ol, also known by its CAS number 1936182-09-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its pyrrolidine ring substituted with a 4-fluorophenyl group and a hydroxyl group at the 3-position, has garnered attention due to its unique chemical properties and potential applications in drug development.

The structure of 4-(4-fluorophenyl)pyrrolidin-3-ol is notable for its combination of a five-membered pyrrolidine ring and a fluorinated aromatic substituent. The presence of the hydroxyl group at the 3-position introduces hydrophilic properties, while the fluorophenyl group contributes to both electronic and steric effects. This balance of functional groups makes the compound versatile in various chemical reactions and biological interactions.

Recent studies have explored the synthesis of 4-(4-fluorophenyl)pyrrolidin-3-ol through various routes, including palladium-catalyzed coupling reactions and enantioselective reductions. These methods have not only improved the efficiency of synthesis but also opened avenues for the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

In terms of applications, 4-(4-fluorophenyl)pyrrolidin-3-ol has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution and elimination reactions makes it a valuable building block in medicinal chemistry. For instance, researchers have utilized this compound to construct complex scaffolds for potential anti-inflammatory and neuroprotective agents.

The biological activity of 4-(4-fluorophenyl)pyrrolidin-3-ol has been a focal point in recent investigations. Studies indicate that this compound exhibits moderate inhibitory effects on certain enzyme targets, suggesting its potential role in therapeutic interventions. Furthermore, its fluoro-substituted aromatic ring may enhance pharmacokinetic properties such as absorption and distribution, making it an attractive candidate for drug design.

The exploration of 4-(4-fluorophenyl)pyrrolidin-3-ol's stereochemistry has also yielded valuable insights. Enantiomeric forms of this compound have been shown to exhibit distinct biological profiles, underscoring the importance of stereocontrol in its synthesis and application. This aspect is particularly relevant in the development of chiral drugs, where enantioselectivity can significantly influence efficacy and safety.

In conclusion, 4-(4-fluorophenyl)pyrrolidin-3-ol, with its unique structure and versatile reactivity, continues to be a subject of intense research. Its role as a key intermediate in drug discovery and its potential as a bioactive agent highlight its significance in contemporary organic chemistry. As research progresses, further elucidation of its properties and applications will undoubtedly contribute to advancements in medicinal chemistry and related fields.